Cas no 1252261-38-3 (methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate)

• Product Name: methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate
• CAS No: 1252261-38-3
• MF: C₁₇H₂₃N₃O₃
• MW: 317.38282418251
• CID: 6078496
• PubChem ID: 51091361
• Update Time: 2025-05-21

methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate
• Z802736016
• methyl 2-[benzyl-[2-[2-cyanopropan-2-yl(methyl)amino]-2-oxoethyl]amino]acetate
• methyl 2-[benzyl({[(1-cyano-1-methylethyl)(methyl)carbamoyl]methyl})amino]acetate
• AKOS034591579
• EN300-26679550
• 1252261-38-3

• Inchi： 1S/C17H23N3O3/c1-17(2,13-18)19(3)15(21)11-20(12-16(22)23-4)10-14-8-6-5-7-9-14/h5-9H,10-12H2,1-4H3
• InChI Key： NWSMLJKGWOXNHC-UHFFFAOYSA-N
• SMILES： O=C(CN(CC(=O)OC)CC1C=CC=CC=1)N(C)C(C#N)(C)C

Computed Properties

• Exact Mass: 317.17394160g/mol
• Monoisotopic Mass: 317.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 73.6Ų

Additional information on methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate

Comprehensive Analysis of Methyl 2-Benzyl({(1-Cyano-1-Methylethyl)(Methyl)Carbamoylmethyl})Aminoacetate (CAS No. 1252261-38-3)

The compound methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate (CAS No. 1252261-38-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure, featuring a benzyl group, a cyano functionality, and a methyl ester, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its unique carbamoylmethyl moiety, which is pivotal in designing enzyme inhibitors and receptor modulators.

In recent years, the demand for custom synthesis and high-purity intermediates like CAS 1252261-38-3 has surged, driven by advancements in drug discovery and precision agriculture. The compound's nitrile group (-CN) and ester linkage offer reactive sites for further derivatization, aligning with trends in green chemistry and sustainable synthesis. Notably, its application in peptide mimetics and small-molecule therapeutics has garnered attention, particularly in oncology and neurology research.

From a synthetic perspective, methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate exemplifies modern structure-activity relationship (SAR) optimization. Its N-methyl and cyanoisopropyl groups enhance metabolic stability, a critical factor in drug-likeness assessments. This aligns with frequent search queries such as "improving oral bioavailability of nitrile-containing compounds" and "steric effects in carbamate derivatives." Analytical techniques like HPLC and LC-MS are essential for characterizing this compound, ensuring compliance with ICH guidelines for impurity profiling.

The agrochemical sector also explores CAS 1252261-38-3 for developing next-generation pesticides with lower environmental persistence. Its aminoacetate backbone mimics natural plant growth regulators, addressing trending topics like "biodegradable crop protection agents" and "resistance management in pest control." Regulatory agencies emphasize the need for eco-friendly formulations, positioning this compound as a candidate for green label certifications.

In conclusion, methyl 2-benzyl({(1-cyano-1-methylethyl)(methyl)carbamoylmethyl})aminoacetate represents a convergence of innovation in medicinal and agricultural chemistry. Its multifaceted reactivity and alignment with industry 4.0 trends—such as AI-driven molecular design and automated synthesis platforms—underscore its relevance. Future research may focus on its scalable production and patent landscape, addressing common search terms like "cost-effective routes for cyanoester synthesis" and "IP strategies for specialty chemicals."